Cas no 71077-09-3 (2-Pentanone, 4-methyl-, reaction products with 5-amino-1,3,3-trimethylcyclohexanemethanamine)

• Product Name: 2-Pentanone, 4-methyl-, reaction products with 5-amino-1,3,3-trimethylcyclohexanemethanamine
• CAS No: 71077-09-3
• MF: C₁₆H₃₄N₂O
• MW: 270.453964710236
• CID: 976065
• Update Time: 2023-11-18

2-Pentanone, 4-methyl-, reaction products with 5-amino-1,3,3-trimethylcyclohexanemethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-methyl-, reaction products with 5-amino-1,3,3-trimethylcyclohexanemethanamine
• Isophoronediamine, methyl isobutyl ketone reaction product
• CID 91666503

• Inchi： 1S/C10H22N2.C6H12O/c1-9(2)4-8(12)5-10(3,6-9)7-11;1-5(2)4-6(3)7/h8H,4-7,11-12H2,1-3H3;5H,4H2,1-3H3
• InChI Key： HRJYYSCRKHEZFC-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)C.NC1CC(C)(C)CC(C)(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 69.1